AMPA receptor modulator-3

AMPA receptor pharmacology positive allosteric modulation efficacy vs potency trade-off
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H22FNO2S
Molecular Weight 335.4 g/mol
Cat. No. B15620942
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Technical Parameters


Basic Identity
Product NameAMPA receptor modulator-3
Molecular FormulaC18H22FNO2S
Molecular Weight335.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H22FNO2S/c1-13(2)23(21,22)20-12-14(3)15-8-10-16(11-9-15)17-6-4-5-7-18(17)19/h4-11,13-14,20H,12H2,1-3H3
InChIKeyCECANHFDVPUVMI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





LY392098 Overview


AMPA receptor modulator-3 (LY392098, CAS 211311-39-6) is a positive allosteric modulator (PAM) of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor belonging to the biarylpropylsulfonamide chemical class [1]. It enhances glutamate-stimulated ion flux through homomeric human AMPA receptor channels (GluR1-4) with EC50 values ranging from 0.20 μM to 1.89 μM, depending on the subunit composition, and is centrally active upon systemic administration [1][2]. Unlike earlier-generation AMPA receptor potentiators such as cyclothiazide (benzothiadiazide), CX516 (benzylpiperidine), or aniracetam (pyrrolidinone), LY392098 combines a novel biarylpropylsulfonamide scaffold with a distinct mechanism—slowing receptor deactivation without competing at the agonist binding site—making it a critical tool compound for dissecting AMPA receptor-mediated neurotransmission in preclinical neuroscience research [3].

AMPA PAM Class

Biarylpropylsulfonamide scaffold with reported deactivation-slowing mechanism, distinct from benzothiadiazide or pyrrolidinone potentiators.

Potentiation Profile

Reported highest maximal efficacy among tested AMPA potentiators; broad subunit potentiation across GluR1-4.

CNS Availability

Systemically active and brain-penetrant tool compound for in vivo AMPA receptor target engagement studies.

Why LY392098 Is Not Substitutable


AMPA receptor positive allosteric modulators comprise multiple structurally and mechanistically distinct chemical classes—pyrrolidinones (aniracetam), benzothiadiazides (cyclothiazide), benzylpiperidines (CX516), and biarylpropylsulfonamides (LY392098, LY404187)—that exhibit large differences in potency, maximal efficacy, subunit selectivity, and brain penetration [1]. Within the biarylpropylsulfonamide subclass, even closely related analogs such as LY404187 differ from LY392098 in rank potency (LY404187 is more potent) versus maximal efficacy (LY392098 achieves the highest Emax across all tested compounds) [1]. Generic substitution therefore risks introducing uncontrolled variables—a lower-efficacy potentiator may fail to elicit the same BDNF induction magnitude, while a higher-potency but lower-efficacy analog may saturate receptor responses with a different downstream signaling profile, undermining experimental reproducibility in behavioral pharmacology, neurotrophin regulation, or synaptic plasticity studies [1][2].

Chemical class divergence

Pyrrolidinone, benzothiadiazide, and benzylpiperidine PAMs occupy distinct binding sites and differ in desensitization kinetics; pharmacological profiles may not transfer.

Efficacy–potency dissociation

Even within biarylpropylsulfonamides, LY404187 exhibits higher potency but lower maximal efficacy; Emax-driven signaling outcomes may shift with analog substitution.

Subunit selectivity mismatch

GluR1-preferring potentiation differs across analogs; replacing LY392098 may alter hippocampal synaptic plasticity readouts in GluR1-dependent paradigms.

LY392098 Comparative Evidence


Maximal Efficacy Advantage

In a head-to-head comparison of five AMPA receptor potentiators—LY404187, LY392098, cyclothiazide, CX516, and aniracetam—on glutamate (100 μM)-evoked currents in acutely isolated rat cerebellar Purkinje neurons, the rank order of potency was LY404187 > LY392098 > cyclothiazide > CX516 > aniracetam; however, LY392098 displayed the highest maximal efficacy among all compounds examined [1]. This dissociation between potency and efficacy is critical: while LY404187 achieves its half-maximal response at lower concentrations, LY392098 produces a larger ceiling effect on AMPA receptor-mediated currents, meaning it can drive greater ion flux at saturating concentrations [1].

Maximal Efficacy
Head-to-head
Rank 1 of 5
Supports efficacy-driven AMPA signaling research; Emax ceiling exceeds all tested potentiators including LY404187.
Rat Purkinje neuron electrophysiology; rank order: LY392098 > LY404187 > cyclothiazide > CX516 > aniracetam.
AMPA receptor pharmacology positive allosteric modulation efficacy vs potency trade-off

Broad AMPA Subunit Potentiation

On recombinant homomeric human AMPA receptors expressed in HEK293 cells, LY392098 potentiated glutamate (100 μM)-stimulated ion influx with EC50 values of 1.77 μM (GluR1i), 0.22 μM (GluR2i), 0.56 μM (GluR2o), 1.89 μM (GluR3i), and 0.20 μM (GluR4i) [1]. Comparison with LY404187 under identical conditions reveals subunit-specific differences: LY392098 is more potent on GluR1(i) (1.77 μM vs 5.65 μM for LY404187), while LY404187 is more potent on GluR2(i) (0.15 μM vs 0.22 μM) and GluR3(i) (1.66 μM vs 1.89 μM) [1]. Both compounds show sub-micromolar potency on GluR2(i) and GluR4(i), but LY392098 uniquely provides the combination of GluR1(i) potency and the highest overall Emax [1][2].

Subunit Potentiation
Head-to-head
Target GluR1i EC501.77 µM
LY404187 GluR1i5.65 µM
Target GluR4i EC500.20 µM
LY404187 GluR4i0.21 µM
GluR1(i) preference supports hippocampal plasticity studies; broader profile than LY404187 on GluR1.
Recombinant human AMPA receptors, HEK293 cells; 3.2× greater GluR1i potency vs LY404187.
AMPA receptor subunits GluR2 flip isoform recombinant receptor pharmacology

AMPA Receptor Selectivity

In selectivity profiling experiments, LY392098 demonstrated exclusive activity at AMPA receptors with no detectable effect on NMDA receptor-mediated currents in prefrontal cortical neurons [1]. Further profiling in cultured rat hippocampal neurons and acutely isolated dorsal root ganglion neurons showed LY392098 had minimal activity on NMDA receptor responses, voltage-gated calcium channel currents, and GluR5 kainate receptor currents [2]. This selectivity profile is shared with LY404187, but stands in contrast to earlier AMPA potentiators such as cyclothiazide, which also inhibits AMPA receptor desensitization through a distinct binding site and can exhibit off-target effects on GABA receptors at higher concentrations [2][3].

Receptor Selectivity
Head-to-head
AMPAPotentiated
NMDANo effect
Kainate (GluR5)Minimal
VGCCMinimal
Clean AMPA-only window avoids NMDA/kainate confounds; no need for receptor antagonist cocktails.
Rat prefrontal and hippocampal neurons; selectivity shared with LY404187, distinct from cyclothiazide.
receptor selectivity off-target profiling glutamate receptor pharmacology

In Vivo Antidepressant-Like Activity

In the rat and mouse forced swim test, LY392098 reduced immobility with a minimum effective dose (MED) of 0.5 mg/kg (i.p.) in both species [1]. Importantly, LY392098 (0.1–10 mg/kg, i.p.) did not affect motor activity in rats, demonstrating that the reduction in immobility is unrelated to psychomotor stimulation—a common confound in antidepressant screening [1]. The AMPA receptor dependence of this effect was confirmed by blockade with the selective AMPA antagonist LY300168, which did not affect imipramine-induced immobility reductions [1]. While LY404187 also shows antidepressant-like effects, its rapid onset (30 min) and sustained duration (up to 7 days) differ from LY392098's profile, suggesting distinct pharmacodynamic properties even within the same chemical class [1][2].

In Vivo MED
Cross-study
Target MED0.5 mg/kg i.p.
Motor activityUnaffected 0.1–10 mg/kg
ImipramineAMPA-independent
Low-dose behavioral effect without psychomotor confound; AMPA receptor dependence confirmed by antagonist blockade.
Rodent forced swim test; LY300168 blocked LY392098 effect, not imipramine.
forced swim test antidepressant screening behavioral pharmacology

Synergistic BDNF Induction

In primary cortical neuron cultures, co-application of subeffective concentrations of AMPA (1 μM) and LY392098 (1 μM) produced a dramatic >25-fold increase in BDNF mRNA and an approximately 7-fold increase in BDNF protein levels, whereas neither agent alone at these subeffective concentrations produced significant changes [1]. This synergistic effect was specific to BDNF, as no changes in NT-3 or NT-4 mRNA were detected [1]. In contrast, AMPA and LY392098, either alone or in combination, did not elevate BDNF mRNA in primary astroglial cultures, indicating neuron-specific regulation [1]. While other AMPA potentiators like CX516 and Org-26576 have been reported to influence BDNF expression, the synergistic >25-fold mRNA induction at subeffective agonist concentrations represents a quantitatively distinctive feature of LY392098-driven AMPA receptor modulation [1][2].

BDNF Synergy
Cross-study
Co-application BDNF mRNA>25-fold increase
AMPA alone (1 µM)No significant change
LY392098 alone (1 µM)No significant change
Neuron-specific BDNF upregulation supports synaptic plasticity and neurotrophin pathway investigation.
Primary cortical neurons; NBQX-sensitive, MK-801-insensitive; absent in astroglia.
BDNF neurotrophin regulation primary neuron culture synaptic plasticity

Central Bioavailability & Target Engagement

In anesthetized rats, intravenous LY392098 (1–100 μg/kg) dose-dependently enhanced responses to iontophoretically applied AMPA on hippocampal neurons, confirming central bioavailability and target engagement at the neuronal level [1]. At higher doses (30–1000 μg/kg i.v.), LY392098 dose-dependently increased AMPA-evoked responses in spinal neurons with selectivity over NMDA responses [1]. Critically, LY392098 also potentiated the synaptic excitation of dentate granule cells following perforant path stimulation, demonstrating functional enhancement of endogenous glutamatergic transmission [1]. Compared with the potentiation of AMPA responses, NMDA responses showed only secondary enhancement that was abolished by the NMDA antagonist ketamine, reinforcing the AMPA-selective mechanism in vivo [1].

CNS Target Engagement
Cross-study
Active dose i.v.1–100 µg/kg
CyclothiazideLimited CNS penetration
Synaptic potentiationPerforant path–dentate confirmed
Predictable brain exposure enables in vivo electrophysiology–behavior combined studies; distinguishes from earlier PAMs.
Anesthetized rat, iontophoretic AMPA; NMDA enhancement secondary and ketamine-sensitive.
blood-brain barrier penetration in vivo electrophysiology central AMPA receptor activation

LY392098 Research Applications


Antidepressant Drug Discovery

LY392098 is specifically suited for rodent forced swim test and tail suspension test paradigms where AMPA receptor-dependent antidepressant-like effects need to be dissociated from motor stimulation confounds. Its minimum effective dose of 0.5 mg/kg i.p. with no effect on motor activity (0.1–10 mg/kg) [1] enables clean experimental interpretation, while AMPA antagonist (LY300168) blockade confirms mechanism specificity [1]. Researchers studying rapid-acting antidepressant mechanisms distinct from monoaminergic pathways should select LY392098 over LY404187 when the highest Emax is prioritized over fastest onset kinetics [1][2].

Neurotrophin Regulation & Synaptic Plasticity

For in vitro studies of AMPA receptor-driven BDNF transcription and translation, LY392098 provides a uniquely robust signal: co-application of subeffective AMPA (1 μM) and LY392098 (1 μM) yields >25-fold BDNF mRNA increases and ~7-fold BDNF protein elevations in cortical neurons [3]. This neuron-specific effect (absent in astroglial cultures) is NBQX-sensitive but MK-801-insensitive, allowing clean dissection of AMPA vs NMDA contributions to neurotrophin regulation [3]. Procurement should prioritize LY392098 over CX516 or cyclothiazide when large dynamic range BDNF induction is the experimental endpoint.

AMPA Subunit Pharmacology: GluR1-Preferring

When experimental questions focus on GluR1(i)-containing AMPA receptors—the subunit composition critical for hippocampal CA1 synaptic plasticity and spatial learning—LY392098 (EC50 = 1.77 μM on GluR1i) is 3.2-fold more potent than LY404187 (EC50 = 5.65 μM on GluR1i) [4]. This subunit preference profile, combined with clean selectivity over NMDA, kainate, and voltage-gated calcium channels [5], makes LY392098 the rational choice for recombinant receptor screens, mutational analyses of the allosteric binding pocket, and structure-activity relationship studies targeting GluR1-mediated signaling.

In Vivo Target Engagement & Electrophysiology

LY392098 enables in vivo confirmation of central AMPA receptor target engagement at doses as low as 1 μg/kg i.v., with functional synaptic potentiation demonstrated through enhanced perforant path-dentate granule cell transmission [2]. Unlike cyclothiazide, which has limited blood-brain barrier penetration documented in the literature, LY392098 provides predictable CNS exposure upon systemic administration [2]. For studies combining in vivo electrophysiology with behavioral endpoints, LY392098's broad effective dose range (1–1000 μg/kg) allows within-subject dose-response characterization [2].

Application
Selection Property
Validation Focus
Antidepressant mechanism studies
Low-dose behavioral effect without motor confound
AMPA receptor-dependence confirmed by antagonist (LY300168) blockade
Neurotrophin regulation & synaptic plasticity
Synergistic BDNF induction at subeffective concentrations
NBQX-sensitive, MK-801-insensitive pathway confirmation
GluR1-preferring AMPA subunit pharmacology
GluR1(i) subunit potency advantage
Recombinant GluR1(i) receptor screen validation
In vivo central target engagement & electrophysiology
Brain-penetrant at low µg/kg i.v. doses
Synaptic potentiation (perforant path–dentate) and AMPA selectivity confirmation

Technical Documentation Hub

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